N-cyclopentyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide

• IUPAC Name: N-cyclopentyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C18H19FN2O2S2/c19-14-8-4-1-5-12(14)11-15-17(23)21(18(24)25-15)10-9-16(22)20-13-6-2-3-7-13/h1,4-5,8,11,13H,2-3,6-7,9-10H2,(H,20,22)/b15-11+
• InChI Key: KOWLNHFRABQEAI-RVDMUPIBSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CCN2C(=O)C(=CC3=CC=CC=C3F)SC2=S
• Isomeric SMILES: C1CCC(C1)NC(=O)CCN2C(=O)/C(=C\C3=CC=CC=C3F)/SC2=S
• Molecular Formula: C18H19FN2O2S2
• Molecular Weight: 378.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclopentyl group, a fluorophenyl group, a methylidene group, a thiazolidine ring, and a propanamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the thiazolidine ring might be susceptible to ring-opening reactions, and the amide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could increase its solubility in polar solvents.